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Compound of Interest

Compound Name: VU0360172

Cat. No.: B10773737 Get Quote

Providing essential safety and logistical information for the proper disposal of the research

compound VU0360172 is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. This guide offers a step-by-step operational plan for researchers,

scientists, and drug development professionals.

As a selective positive allosteric modulator of the mGlu5 receptor, VU0360172 is a valuable

tool in neuroscience research.[1][2][3] However, like all chemical reagents, it requires careful

handling throughout its lifecycle, including proper disposal. The absence of a specific, publicly

available Safety Data Sheet (SDS) with detailed disposal instructions necessitates a cautious

approach based on general principles of laboratory chemical waste management.

Key Compound Information
A summary of the available quantitative data for VU0360172 hydrochloride is presented below

to inform handling and disposal decisions.
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Property Value Source

Molecular Weight 330.78 g/mol
Tocris Bioscience[1], R&D

Systems

Formula C18H15FN2O.HCl
Tocris Bioscience[1], R&D

Systems

Purity ≥98% (HPLC)
Tocris Bioscience[1], R&D

Systems

Solubility in DMSO 50 mM R&D Systems

Solubility in Ethanol 25 mM R&D Systems

Storage Temperature +4°C
Tocris Bioscience[1], R&D

Systems

Experimental Protocol: Disposal of VU0360172
The following protocol outlines the recommended procedure for the disposal of VU0360172 in

a laboratory setting. This methodology is based on standard practices for handling research

chemicals of unknown toxicity and environmental impact.

Objective: To safely dispose of VU0360172 in solid form and in solution while minimizing

exposure and environmental contamination.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Labeled hazardous waste container (for solid waste).

Labeled hazardous waste container (for liquid waste, compatible with the solvent used).

Chemical fume hood.

Spill kit.
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Procedure:

Risk Assessment: Before handling, conduct a risk assessment for the disposal process.

Given the lack of specific toxicity data, treat VU0360172 as a potentially hazardous

substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling VU0360172.

Work Area: Conduct all disposal procedures within a certified chemical fume hood to prevent

inhalation of any dust or vapors.

Disposal of Solid VU0360172:

Carefully transfer any unwanted solid VU0360172 into a clearly labeled hazardous waste

container designated for solid chemical waste.

Ensure the container is properly sealed and stored in a designated waste accumulation

area.

Disposal of VU0360172 Solutions:

Do not dispose of solutions containing VU0360172 down the drain.

Pour the waste solution into a designated, clearly labeled hazardous waste container for

liquid chemical waste. The container must be compatible with the solvent (e.g., DMSO,

ethanol).

Keep the liquid waste container sealed when not in use and store it in a secondary

containment bin within a designated waste accumulation area.

Decontamination of Empty Containers:

Triple rinse the empty VU0360172 container with a suitable solvent (e.g., ethanol or

acetone).

Collect the rinseate as hazardous liquid waste.
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After rinsing, deface the label on the empty container and dispose of it according to your

institution's guidelines for empty chemical containers.

Waste Pickup: Arrange for the collection of the hazardous waste containers by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Disposal Workflow
The logical flow for the proper disposal of VU0360172 is illustrated in the diagram below.
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Caption: Disposal workflow for VU0360172.

It is imperative to adhere to the waste disposal guidelines established by your institution's

Environmental Health and Safety department, as these are designed to comply with local,

state, and federal regulations. In the absence of specific manufacturer guidance, a

conservative approach that treats the compound as hazardous is the most responsible course

of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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